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Compound of Interest

Compound Name: 4-Methoxybenzaldehyde

An In-depth Technical Guide to the Health and Safety of p-Anisaldehyde

This guide provides comprehensive health and safety information for p-anisaldehyde (4-
methoxybenzaldehyde), tailored for researchers, scientists, and professionals in drug
development. The following sections detail toxicological, physical, and chemical properties, as
well as protocols for safe handling, storage, and emergency procedures.

Hazard Identification and Classification

p-Anisaldehyde is classified under the Globally Harmonized System (GHS) with specific health
and environmental warnings. It is crucial to understand these hazards before handling the
substance.

o GHS Classification: Reproductive toxicity (Category 2), Short-term (acute) aquatic hazard
(Category 3), Long-term (chronic) aquatic hazard (Category 3).

» Signal Word: Warning.[1]

e Primary Health Hazards:

[¢]

May cause irritation to the skin, eyes, and respiratory tract.[2][3][4]

[¢]

Harmful if swallowed.[2][5]

o

Suspected of damaging fertility or the unborn child.

o

Prolonged contact may lead to dryness of the skin.[6]
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o Chronic exposure may potentially lead to liver, kidney, and blood effects, and exposure to
high concentrations could cause central nervous system depression.[2]

Hazard and Precautionary Statements:

H361: Suspected of damaging fertility or the unborn child.
e H412: Harmful to aquatic life with long-lasting effects.[6]

e P201 & P202: Obtain special instructions before use and do not handle until all safety
precautions have been read and understood.

e P273: Avoid release to the environment.[6]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.
o P308 + P313: IF exposed or concerned: Get medical advice/attention.

o P405: Store locked up.

o P501: Dispose of contents/container to an approved waste disposal plant.[6]

Toxicological Information

Toxicological data is critical for risk assessment in a laboratory setting. The following tables
summarize the available quantitative data for p-anisaldehyde.

Table 1: Acute Toxicity Data

Test Type Species Route Value Reference
LD50 Rat Oral 1510 mg/kg [21[31[7]
LD50 Rat Oral > 2000 mg/kg [8]

LD50 Mouse Oral 1859 mg/kg [2][3]

LD50 Rabbit Dermal > 5 gm/kg [2][3]18]
LC50 Rat Inhalation > 0.32 mg/l (7h) [8]
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Table 2: Skin and Eye Irritation Data

Test Type Species Route Results Reference
_ _ _ 500 mg/24H
Draize Test Rabbit Skin [2][3]
Moderate

Experimental Protocols Cited

The toxicological data presented are based on standardized testing protocols. While the source
documents do not provide exhaustive details of the experiments, the general methodologies
are well-established.

o LD50 (Median Lethal Dose) Test: This protocol is used to determine the acute toxicity of a
substance. In a typical oral LD50 test, the substance is administered in increasing doses to a
group of laboratory animals (e.g., rats, mice). The primary endpoint is to find the single dose
that causes death in 50% of the test animal population within a specified timeframe.

o Draize Test: This is an acute toxicity test used to assess the irritation potential of a substance
on skin or eyes. For a skin irritation test, the substance is applied to a shaved patch of skin
on a conscious animal (typically a rabbit) and covered.[2][3] The site is monitored for signs of
irritation, such as erythema (redness) and edema (swelling), over a period of several days.
The severity of the reaction is scored at specific intervals.

Physical and Chemical Properties

Understanding the physical and chemical properties of p-anisaldehyde is essential for safe
handling and storage.

Table 3: Physicochemical Properties of p-Anisaldehyde
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Property Value Reference
Molecular Formula CsHsO2 [1116119]
Molecular Weight 136.15 g/mol [71[9][10]
Appearance Colorless to pale yellow liquid [31[6][11]
Odor Sweet, floral, hawthorn-like [Lenonii]
Boiling Point 248 - 250 °C [1][6][7]
Melting Point -1°C [11[5]1[9]
Flash Point 108 - 116 °C (Closed Cup) [2][6][9][10]
Density 1.119-1.121 g/cm3 at 25 °C [9][10]
Soluble in ethanol, ether;
Solubility slightly soluble in water (0.2 - [51[71[10]
0.3 g/L)
Vapor Pressure ?(.:0249 - 0.0329 mmHg at 25 5IOT[1.2]
Vapor Density 4.7 (Air = 1.0) [9][10]
Autoignition Temperature 225 °C [2][3][10]
log Pow (Partition Coefficient) 1.56-1.76 [9][10]

Safe Handling, Storage, and Exposure Controls

Adherence to strict safety protocols is mandatory when working with p-anisaldehyde.

Handling

e Read and understand all safety precautions before use.[6]

e Use only in a well-ventilated area or under a chemical fume hood.[2][8][13]

» Avoid contact with skin, eyes, and clothing.[4][13]
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Do not ingest or inhale vapors or mists.[2]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[6][8][14]

Keep away from food, drink, and animal feeding stuffs.[6]

Handle containers carefully to prevent spills.[6]

Storage

o Store in a cool, dry, and well-ventilated place.[6][8][10]
» Keep the container tightly closed when not in use.[6][10][15]

o Protect from heat, ignition sources, direct sunlight, and air exposure.[3][4][10][14] Prolonged
exposure to air can cause degradation.[3][4]

» Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.[10][15]

The storage area should have a leak-tight and non-absorbent floor.[6]

Exposure Controls and Personal Protection

o Engineering Controls: Facilities must be equipped with adequate ventilation, such as local
exhaust ventilation or process enclosures, to minimize worker exposure.[2][6] Eyewash
stations and safety showers must be readily accessible and close to the workstation.[2][4]
[10]

o Personal Protective Equipment (PPE): The selection of PPE depends on a thorough risk
assessment of the specific laboratory procedure.
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PPE Selection Workflow for p-Anisaldehyde

Assess Task Risk
(e.g., quantity, duration, potential for splash)

Are Engineering Controls
(e.g., Fume Hood) Sufficient?

Yes, but PPE
still required

No

Minimum PPE:
- Safety Glasses with Side Shields

- Lab Coat
- Nitrile/Neoprene Gloves

Is there a significant
splash risk?

Yes

Upgrade to:
- Chemical Safety Goggles No
- Face Shield

Is aerosol/vapor
generation likely?

Yes

Use NIOSH/MSHA approved
respirator with organic No
vapor cartridge

Proceed with Caution

Click to download full resolution via product page

Workflow for selecting appropriate PPE for handling p-anisaldehyde.
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o Eye/Face Protection: Wear chemical safety goggles or a face shield where splashing is
possible, compliant with OSHA 1910.133 or European Standard EN166.[2][6][10]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile, neoprene) and clean, body-
covering clothing or a lab coat to prevent skin exposure.[2][10][13]

o Respiratory Protection: If engineering controls are insufficient or during emergency
situations, use a NIOSH/MSHA-approved respirator with an organic vapor cartridge.[4][10]
[13]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures

The following diagram outlines the initial steps for responding to an exposure event. Always
seek medical attention following any significant exposure.
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First Aid for p-Anisaldehyde Exposure

Y

1. Move to fresh air. 1. Do NOT induce vomiting
2. Rinse mouth with water.
2. Keep warm and at rest.
3. If breathing is difficult, give oxygen.
4. Seek immediate medical aid

Click to download full resolution via product page

Decision-making workflow for first aid response to p-anisaldehyde exposure.

¢ Inhalation: Remove the affected person to fresh air and keep them warm and at rest in a
comfortable breathing position.[2][6] If breathing is difficult, trained personnel may administer
oxygen.[2] Seek immediate medical attention.[2]

» Skin Contact: Immediately remove all contaminated clothing.[2] Flush the skin with plenty of
water for at least 15 minutes.[2][13] Get medical attention if irritation develops or persists.[3]
[13]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2][13] Remove any contact lenses if it is safe

to do so.[6] Seek immediate medical attention.[2][13]
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 Ingestion: Do NOT induce vomiting.[2][3] Rinse the mouth thoroughly with water.[6] If the
person is conscious, give a few small glasses of water or milk to drink.[6] Never give
anything by mouth to an unconscious person.[3][6] Seek immediate medical attention.[2]

Fire-Fighting Measures
o Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or
water fog/spray.[6][8][10][13]

o Unsuitable Extinguishing Media: Do not use a water jet, as it may spread the fire.[6]

o Specific Hazards: The product is not flammable but is combustible.[6][15] Containers may
burst or explode if heated due to pressure build-up.[6] Thermal decomposition can release
irritating and harmful gases, including carbon monoxide (CO) and carbon dioxide (COz2).[3]
[10]

o Protective Equipment: Firefighters should wear full protective clothing and a positive-
pressure self-contained breathing apparatus (SCBA).[2][6][13]

Accidental Release Measures

» Personal Precautions: Evacuate unnecessary personnel.[6] Wear appropriate personal
protective equipment as described in Section 5.[2][13] Ventilate the area of the spill.[13]

e Environmental Precautions: Prevent the substance from entering drains, sewers, or
watercourses.[2][6] Inform relevant authorities if significant environmental contamination
occurs.[6]

e Cleanup Methods:

o Contain the spill using an inert, non-combustible absorbent material like sand, earth, or
vermiculite.[3][6][16]

o Collect the absorbed material using non-sparking tools and place it into a suitable, labeled
container for disposal.[13][16]

o Clean the contaminated area thoroughly with water.[6]
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o Dispose of waste in accordance with local, state, and federal regulations.[2][6]
Stability and Reactivity
o Reactivity: The product is not considered to be reactive under normal conditions.[8]

o Chemical Stability: Stable under recommended storage conditions.[8][10][12] It is sensitive to
air and may discolor upon storage.[3][7][10]

» Possibility of Hazardous Reactions: No hazardous reactions are known under normal
processing.[8][10]

» Conditions to Avoid: Excess heat, sources of ignition, and prolonged exposure to air and
light.[3][4][10]

e Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.
[31[10][12]

e Hazardous Decomposition Products: Thermal decomposition or combustion will produce
harmful gases, primarily carbon monoxide and carbon dioxide.[3][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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